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Vimirogant at a Glance

Aspect Details
Alternative Names AGN-242428; VTP-43742 [1] [2]
Drug Type Small molecule; New Molecular Entity [1] [2]

Originator/Developer Vitae Pharmaceuticals (later AbbVie/Allergan) [1] [2]

Mechanism of Action RORYyt inverse agonist [3] [2]. Selectively inhibits the Retinoic Acid
Receptor-Related Orphan Receptor Gamma T (RORyt), a key master
transcription factor for the differentiation and function of Th17 cells [3].

Primary Biological Inhibits Th17 cell differentiation and secretion of IL-17A (a pivotal cytokine in
Effect autoimmune inflammation), without affecting Thl, Th2, or Treg cell pathways

3]

| Key Quantitative Data (In Vitro) | - Ki (binding affinity) for RORyt: 3.5 nM [3]

¢ ICso for RORyt: 17 nM [3]

¢ Selectivity: >1000-fold selective for RORyt over related receptors RORa and ROR[ [3]

e ICso in hPBMCs: 18 nM (IL-17A secretion) [3] | | Highest Development Phase | Phase Il (for Dry
Eye Syndromes and Plaque Psoriasis), now Discontinued for autoimmune disorders, multiple
sclerosis, and plaque psoriasis [1] [2]. |
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Mechanism of Action & Signaling Pathway

Vimirogant's mechanism is to target the root of Th17 cell-driven inflammation. The diagram below

illustrates the signaling pathway and the drug's specific site of action.

Vimirogant acts as a RORyt inverse agonist, inhibiting the Th17/IL-17 pathway upstream.

Key Experimental Data & Protocols

The potency and selectivity of Vimirogant were characterized through standard biochemical and cellular

assays.

In Vitro Profiling

The data in the table below were primarily generated from experiments using the free form of Vimirogant.

Note that the hydrochloride (HCI) salt form was developed to improve the stability of the compound while

retaining the same biological activity [3] [4].

Ke Result
Assay | Model 4 (ICs0 / Experimental Context / Protocol
Measurement .
Ki)
Biochemical RORyt Binding Ki=3.5 Measurement of direct binding to the RORyt protein.
Assay Affinity nM [3]
Biochemical RORyt Functional  ICso = Assay measuring the inhibition of RORyt
Assay Inhibition 17 nM transcriptional activity.
[3]
Cellular Assay Inhibition of Th17 ICs0 = Protocol: Mouse splenocytes were stimulated
(Mouse) Differentiation 57 nM under Th17-polarizing conditions in the presence of

[3]

Vimirogant. IL-17A secretion was measured to
assess inhibition of Th17 cell differentiation [3].
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Key Result
Assay | Model (ICs0 / Experimental Context / Protocol
Measurement .
Ki)
Cellular Assay Inhibition of IL- ICs0 = Protocol: Activated human peripheral blood
(Human) 17A Secretion 18 nM mononuclear cells (hPBMCs) were treated with
[3] Vimirogant, and IL-17A levels in the supernatant
were quantified [3].
Cellular Assay Inhibition in ICs0 = Protocol: The same IL-17A secretion assay was
(Human) Whole Blood 192 nM conducted in a more physiologically relevant human
[3] whole blood model, which typically results in a

higher I1Cso due to protein binding [3].

In Vivo Evidence

The most referenced in vivo model for Vimirogant is the experimental autoimmune encephalomyelitis

(EAE) mouse model, which is a standard model for multiple sclerosis [3].

¢ Protocol: Mice immunized with MOGss-s5/CFA to induce EAE were treated orally with Vimirogant.
e Outcome: The treatment significantly suppressed clinical symptoms, demyelination, and the mRNA
expression of multiple inflammatory markers in the spinal cord [3].

Clinical Development Status

Despite promising preclinical data, the clinical development of Vimirogant for its primary indications has
stopped.
¢ Discontinued Indications: The drug's development for plaque psoriasis, other psoriasis, multiple
sclerosis, and general autoimmune disorders has been officially discontinued [1] [2].

e Completed Trials: A Phase Il trial for Dry Eye Syndromes (NCT04030962) was completed in March
2022 [1]. There is no public information indicating further development in this or other areas.

Research-Use Only Information
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Vimirogant and its hydrochloride salt are currently available from several chemical suppliers (e.g.,
MedChemExpress, AbMole) "For research use only" and not for human consumption [3] [4]. Researchers

can acquire it for in vitro or in vivo non-clinical studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - AbbVie/Vitae Pharmaceuticals - AdisInsight Vimirogant [adisinsight.springer.com]
2. Vimirogant - Drug Targets, Indications, Patents [synapse.patsnap.com]

3. Vimirogant (VTP-43742) | RORyt Inhibitor [medchemexpress.com]

4. hydrochloride (VTP-43742 hydrochloride) Vimirogant [abmole.com]

To cite this document: Smolecule. [Vimirogant scientific background]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b546768#vimirogant-scientific-background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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